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Introduction

Alixorexton (developmental code name: ALKS 2680) is an investigational, orally bioavailable,
selective orexin 2 receptor (OX2R) agonist under development by Alkermes for the treatment of
narcolepsy and other sleep disorders.[1][2][3] By selectively targeting the OX2R, Alixorexton
aims to mimic the effects of the endogenous neuropeptide orexin-A, a key regulator of
wakefulness.[4][5] This document provides a comprehensive technical overview of the
molecular structure, physicochemical and pharmacological properties, and the underlying
mechanism of action of Alixorexton.

Molecular Structure and Identification

Alixorexton is a complex macrocyclic molecule. Its structural details and identifiers are
summarized below.
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Identifier Value Source

N-[(15S,16R)-10-0x0-8,18-
dioxa-11-

IUPAC Name azatetracyclo[17.2.2.02,7.011, [1]
16]tricosa-2,4,6-trien-15-

ylImethanesulfonamide

Chemical Formula C21H30N205S [1]
Molar Mass 422.54 g-mol-1 [1]
CAS Number 2648347-56-0 [1]
Developmental Code ALKS 2680 [6]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Alixorexton are not publicly
available. However, some properties have been computed and are presented below.

Property Value Source
Molecular Weight 422.5 g/mol [1]
XLogP3 2.1 [1]
Hydrogen Bond Donors 1 [7]
Hydrogen Bond Acceptors 7 [7]
Rotatable Bonds 2 [7]
Topological Polar Surface Area  93.3 A2 [1][7]

Pharmacological Properties

Alixorexton is a highly potent and selective agonist of the orexin 2 receptor (OX2R).[6][8] Its
pharmacological profile is central to its therapeutic potential in treating disorders of
hypersomnolence.
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Parameter Value Source

) ) Selective Orexin 2 Receptor
Mechanism of Action ] [6][9]
(OX2R) Agonist

Potency (EC50) <100 nM [8]

>5,000-fold for OX2R over

Selectivity OXIR

Orexin 2 Receptor Signaling Pathway

Activation of the orexin 2 receptor by an agonist like Alixorexton initiates a cascade of
intracellular signaling events that ultimately lead to the promotion of wakefulness. The OX2R is
a G-protein coupled receptor (GPCR) that can couple to multiple G-protein subtypes, primarily
Gqg/11 and Gi/o.
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Experimental Protocols
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The characterization of Alixorexton's pharmacological profile involves standard in vitro assays

for G-protein coupled receptors. Below are detailed methodologies for two key experimental
approaches.

Radioligand Competition Binding Assay

This assay is employed to determine the binding affinity of Alixorexton for the orexin
receptors.

Preparation
Membrane Preparation Radiolabeled Orexin Ligand Serial Dilutions of Alixorexton
(from cells expressing OX1R or OX2R) (e.g., [*H]-EMPA for OX2R)

prd

Incubation

Incubate membrane prep, radioligand,

and Alixorexton at varying concentrations

Separation & Detection

Rapid Filtration
(to separate bound from free radioligand)

Scintillation Counting
(to quantify bound radioactivity)

Data Alnalysis

Non-linear regression analysis

to determine ICso and Ki values
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Radioligand Competition Binding Assay Workflow

Calcium Mobilization Functional Assay

This assay measures the functional activity of Alixorexton as an agonist by detecting changes
in intracellular calcium levels following receptor activation.

Cell Preparation

Culture CHO or HEK293 cells

stably expressing OX2R

Load cells with a calcium-sensitive
fluorescent dye (e.g., Fluo-4 AM)

Compound Additjon & Stimulation

Add varying concentrations of Alixorexton
to the cells in a microplate

Measure fluorescence intensity over time
using a FLIPR or similar instrument

Data Alnalysis

Plot dose-response curves and

calculate ECso values

Click to download full resolution via product page
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Calcium Mobilization Functional Assay Workflow

Clinical Development Overview

Alixorexton is currently in Phase 2 clinical trials for narcolepsy type 1 (NT1), narcolepsy type 2
(NT2), and idiopathic hypersomnia (IH).[3][10][11] The "Vibrance" series of studies are
designed to evaluate the efficacy and safety of once-daily oral Alixorexton in these patient
populations.

Vibrance-1 Study (Narcolepsy Type 1)

» Design: Randomized, double-blind, placebo-controlled, dose-ranging study.|[3]
o Participants: Patients with NT1.[3]
e Primary Endpoint: Change from baseline in the Maintenance of Wakefulness Test (MWT).[3]

e Secondary Endpoints: Change from baseline in the Epworth Sleepiness Scale (ESS) and
weekly cataplexy rate.[3]

o Key Findings: Alixorexton demonstrated statistically significant and clinically meaningful
improvements in wakefulness and reductions in sleepiness across all doses.[11][12]

Vibrance-2 Study (Narcolepsy Type 2)

» Design: Randomized, double-blind, placebo-controlled, dose-ranging study.[10]
o Participants: Patients with NT2.[10]
e Primary Endpoints: Change from baseline in MWT and ESS.

o Key Findings: Alixorexton met the dual primary endpoints, showing significant
improvements in wakefulness and reduced daytime sleepiness.[11]

Conclusion

Alixorexton is a promising, highly selective OX2R agonist with a molecular structure optimized
for oral bioavailability and central nervous system activity. Preclinical data demonstrate its high
potency and selectivity, and Phase 2 clinical trials have shown clinically meaningful efficacy in
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improving wakefulness and reducing excessive daytime sleepiness in patients with narcolepsy.
Further clinical development will continue to elucidate the full therapeutic potential of
Alixorexton in the management of sleep-wake disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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